Cas no 1227268-50-9 (2-Iodo-4-fluoro-6-nitro Toluene)

• Product Name: 2-Iodo-4-fluoro-6-nitro Toluene
• CAS No: 1227268-50-9
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 2618843
• PubChem ID: 74888503
• Update Time: 2025-05-26

2-Iodo-4-fluoro-6-nitro Toluene Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-fluoro-6-nitro Toluene
• 4-Fluoro-2-iodo-6-nitrotoluene
• SCHEMBL15435829
• 1227268-50-9
• Benzene, 5-fluoro-1-iodo-2-methyl-3-nitro-

• Inchi： 1S/C7H5FINO2/c1-4-6(9)2-5(8)3-7(4)10(11)12/h2-3H,1H3
• InChI Key： BYINXPCOWSTEIZ-UHFFFAOYSA-N
• SMILES： IC1=CC(=CC(=C1C)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 280.93490g/mol
• Monoisotopic Mass: 280.93490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-Iodo-4-fluoro-6-nitro Toluene

Comprehensive Overview of 2-Iodo-4-fluoro-6-nitro Toluene (CAS No. 1227268-50-9): Properties, Applications, and Industry Insights

2-Iodo-4-fluoro-6-nitro Toluene (CAS No. 1227268-50-9) is a specialized aromatic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This halogenated toluene derivative combines iodo, fluoro, and nitro functional groups, enabling versatile reactivity in cross-coupling reactions and electrophilic substitutions. Its molecular formula, C₇H₅FINO₂, reflects a balance of steric and electronic properties, making it valuable for synthesizing complex intermediates.

In recent years, the demand for halogenated toluene derivatives has surged, driven by trends in drug discovery and material science. Researchers frequently search for "nitro toluene applications" or "fluoro-iodo compound synthesis," highlighting the compound's relevance. The 2-Iodo-4-fluoro-6-nitro Toluene structure is particularly noted for its role in Suzuki-Miyaura and Buchwald-Hartwig reactions, pivotal in creating biaryl motifs for kinase inhibitors and OLED materials.

From a synthetic chemistry perspective, the electron-withdrawing nitro group at the 6-position enhances the compound's stability while facilitating nucleophilic aromatic substitutions. Meanwhile, the iodo substituent offers a handle for palladium-catalyzed transformations, a topic frequently queried as "Pd-catalyzed iodoarene reactions" in academic databases. These attributes align with industry needs for scalable, high-yield methodologies.

Environmental and regulatory considerations are also shaping interest in 2-Iodo-4-fluoro-6-nitro Toluene. With stricter guidelines on green chemistry, researchers explore its potential in solvent-free reactions or catalytic systems. Searches like "sustainable halogenated compound synthesis" reflect this shift. The compound's crystalline solid form (typically pale yellow) and moderate solubility in organic solvents further enhance its practicality for industrial applications.

Analytical characterization of CAS No. 1227268-50-9 typically involves GC-MS, HPLC, and ¹⁹F NMR spectroscopy—techniques often associated with queries such as "fluorinated compound analysis methods." Its melting point (~90–95°C) and storage stability under inert atmospheres make it a reliable building block for high-value chemical production.

Emerging applications include its use in photoactive materials and catalysis, areas gaining attention in "nitroaromatic photocatalysts" research. As the fine chemicals market grows, 2-Iodo-4-fluoro-6-nitro Toluene exemplifies how multifunctional intermediates bridge gaps between academic innovation and commercial scalability.